Furfuryl alcohol
Cat. No. B3422359
Key on ui cas rn:
25212-86-6
M. Wt: 98.10 g/mol
InChI Key: XPFVYQJUAUNWIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09045707B2
Procedure details
Adding 1,4-pentanediol carbonate and furfuryl alcohol in a tubular ester exchange reactor; then adding the prepared metal-rare earth oxide composite catalyst, mixing uniformly and performing an ester exchange reaction, distilling the reaction product to obtain difurfuryl carbonate, wherein the mole ratio of 1,4-pentanediol carbonate to furfuryl alcohol is 1:6, and the weight ratio of the metal-rare earth oxide composite catalyst to the total weight of 1,4-pentanediol carbonate and furfuryl alcohol is 0.5:100; the ester exchange reaction is performed at a temperature of 160° C. and under an absolute pressure of 3 MPa for 20 minutes; in the ester exchange reaction, the conversion rate of 1,4-pentanediol carbonate is 100%, and yield of difurfuryl carbonate is 92%.
Name
1,4-pentanediol carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1](=[O:4])([OH:3])[OH:2].[CH2:5]([OH:11])[CH2:6][CH2:7][CH:8]([OH:10])[CH3:9].[CH2:12]([OH:18])[C:13]1[O:17][CH:16]=[CH:15][CH:14]=1>>[C:1](=[O:3])([O:2][CH2:9][C:8]1[O:11][CH:5]=[CH:6][CH:7]=1)[O:4][CH2:12][C:13]1[O:17][CH:16]=[CH:15][CH:14]=1.[C:1](=[O:2])([OH:4])[OH:3].[CH2:5]([OH:11])[CH2:6][CH2:7][CH:8]([OH:10])[CH3:9].[CH2:12]([OH:18])[C:13]1[O:17][CH:16]=[CH:15][CH:14]=1 |f:0.1,4.5|
|
Inputs
Step One
|
Name
|
1,4-pentanediol carbonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O.C(CCC(C)O)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CO1)O
|
Step Two
[Compound]
|
Name
|
oxide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
[Compound]
|
Name
|
ester
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
mixing uniformly
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distilling the reaction product
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(OCC1=CC=CO1)(OCC1=CC=CO1)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(O)(O)=O.C(CCC(C)O)O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CO1)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US09045707B2
Procedure details
Adding 1,4-pentanediol carbonate and furfuryl alcohol in a tubular ester exchange reactor; then adding the prepared metal-rare earth oxide composite catalyst, mixing uniformly and performing an ester exchange reaction, distilling the reaction product to obtain difurfuryl carbonate, wherein the mole ratio of 1,4-pentanediol carbonate to furfuryl alcohol is 1:6, and the weight ratio of the metal-rare earth oxide composite catalyst to the total weight of 1,4-pentanediol carbonate and furfuryl alcohol is 0.5:100; the ester exchange reaction is performed at a temperature of 160° C. and under an absolute pressure of 3 MPa for 20 minutes; in the ester exchange reaction, the conversion rate of 1,4-pentanediol carbonate is 100%, and yield of difurfuryl carbonate is 92%.
Name
1,4-pentanediol carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1](=[O:4])([OH:3])[OH:2].[CH2:5]([OH:11])[CH2:6][CH2:7][CH:8]([OH:10])[CH3:9].[CH2:12]([OH:18])[C:13]1[O:17][CH:16]=[CH:15][CH:14]=1>>[C:1](=[O:3])([O:2][CH2:9][C:8]1[O:11][CH:5]=[CH:6][CH:7]=1)[O:4][CH2:12][C:13]1[O:17][CH:16]=[CH:15][CH:14]=1.[C:1](=[O:2])([OH:4])[OH:3].[CH2:5]([OH:11])[CH2:6][CH2:7][CH:8]([OH:10])[CH3:9].[CH2:12]([OH:18])[C:13]1[O:17][CH:16]=[CH:15][CH:14]=1 |f:0.1,4.5|
|
Inputs
Step One
|
Name
|
1,4-pentanediol carbonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O.C(CCC(C)O)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CO1)O
|
Step Two
[Compound]
|
Name
|
oxide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
[Compound]
|
Name
|
ester
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
mixing uniformly
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distilling the reaction product
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(OCC1=CC=CO1)(OCC1=CC=CO1)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(O)(O)=O.C(CCC(C)O)O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CO1)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US09045707B2
Procedure details
Adding 1,4-pentanediol carbonate and furfuryl alcohol in a tubular ester exchange reactor; then adding the prepared metal-rare earth oxide composite catalyst, mixing uniformly and performing an ester exchange reaction, distilling the reaction product to obtain difurfuryl carbonate, wherein the mole ratio of 1,4-pentanediol carbonate to furfuryl alcohol is 1:6, and the weight ratio of the metal-rare earth oxide composite catalyst to the total weight of 1,4-pentanediol carbonate and furfuryl alcohol is 0.5:100; the ester exchange reaction is performed at a temperature of 160° C. and under an absolute pressure of 3 MPa for 20 minutes; in the ester exchange reaction, the conversion rate of 1,4-pentanediol carbonate is 100%, and yield of difurfuryl carbonate is 92%.
Name
1,4-pentanediol carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1](=[O:4])([OH:3])[OH:2].[CH2:5]([OH:11])[CH2:6][CH2:7][CH:8]([OH:10])[CH3:9].[CH2:12]([OH:18])[C:13]1[O:17][CH:16]=[CH:15][CH:14]=1>>[C:1](=[O:3])([O:2][CH2:9][C:8]1[O:11][CH:5]=[CH:6][CH:7]=1)[O:4][CH2:12][C:13]1[O:17][CH:16]=[CH:15][CH:14]=1.[C:1](=[O:2])([OH:4])[OH:3].[CH2:5]([OH:11])[CH2:6][CH2:7][CH:8]([OH:10])[CH3:9].[CH2:12]([OH:18])[C:13]1[O:17][CH:16]=[CH:15][CH:14]=1 |f:0.1,4.5|
|
Inputs
Step One
|
Name
|
1,4-pentanediol carbonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O.C(CCC(C)O)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CO1)O
|
Step Two
[Compound]
|
Name
|
oxide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
[Compound]
|
Name
|
ester
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
mixing uniformly
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distilling the reaction product
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(OCC1=CC=CO1)(OCC1=CC=CO1)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(O)(O)=O.C(CCC(C)O)O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CO1)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US09045707B2
Procedure details
Adding 1,4-pentanediol carbonate and furfuryl alcohol in a tubular ester exchange reactor; then adding the prepared metal-rare earth oxide composite catalyst, mixing uniformly and performing an ester exchange reaction, distilling the reaction product to obtain difurfuryl carbonate, wherein the mole ratio of 1,4-pentanediol carbonate to furfuryl alcohol is 1:6, and the weight ratio of the metal-rare earth oxide composite catalyst to the total weight of 1,4-pentanediol carbonate and furfuryl alcohol is 0.5:100; the ester exchange reaction is performed at a temperature of 160° C. and under an absolute pressure of 3 MPa for 20 minutes; in the ester exchange reaction, the conversion rate of 1,4-pentanediol carbonate is 100%, and yield of difurfuryl carbonate is 92%.
Name
1,4-pentanediol carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1](=[O:4])([OH:3])[OH:2].[CH2:5]([OH:11])[CH2:6][CH2:7][CH:8]([OH:10])[CH3:9].[CH2:12]([OH:18])[C:13]1[O:17][CH:16]=[CH:15][CH:14]=1>>[C:1](=[O:3])([O:2][CH2:9][C:8]1[O:11][CH:5]=[CH:6][CH:7]=1)[O:4][CH2:12][C:13]1[O:17][CH:16]=[CH:15][CH:14]=1.[C:1](=[O:2])([OH:4])[OH:3].[CH2:5]([OH:11])[CH2:6][CH2:7][CH:8]([OH:10])[CH3:9].[CH2:12]([OH:18])[C:13]1[O:17][CH:16]=[CH:15][CH:14]=1 |f:0.1,4.5|
|
Inputs
Step One
|
Name
|
1,4-pentanediol carbonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O.C(CCC(C)O)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CO1)O
|
Step Two
[Compound]
|
Name
|
oxide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
[Compound]
|
Name
|
ester
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
mixing uniformly
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distilling the reaction product
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(OCC1=CC=CO1)(OCC1=CC=CO1)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(O)(O)=O.C(CCC(C)O)O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CO1)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US09045707B2
Procedure details
Adding 1,4-pentanediol carbonate and furfuryl alcohol in a tubular ester exchange reactor; then adding the prepared metal-rare earth oxide composite catalyst, mixing uniformly and performing an ester exchange reaction, distilling the reaction product to obtain difurfuryl carbonate, wherein the mole ratio of 1,4-pentanediol carbonate to furfuryl alcohol is 1:6, and the weight ratio of the metal-rare earth oxide composite catalyst to the total weight of 1,4-pentanediol carbonate and furfuryl alcohol is 0.5:100; the ester exchange reaction is performed at a temperature of 160° C. and under an absolute pressure of 3 MPa for 20 minutes; in the ester exchange reaction, the conversion rate of 1,4-pentanediol carbonate is 100%, and yield of difurfuryl carbonate is 92%.
Name
1,4-pentanediol carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1](=[O:4])([OH:3])[OH:2].[CH2:5]([OH:11])[CH2:6][CH2:7][CH:8]([OH:10])[CH3:9].[CH2:12]([OH:18])[C:13]1[O:17][CH:16]=[CH:15][CH:14]=1>>[C:1](=[O:3])([O:2][CH2:9][C:8]1[O:11][CH:5]=[CH:6][CH:7]=1)[O:4][CH2:12][C:13]1[O:17][CH:16]=[CH:15][CH:14]=1.[C:1](=[O:2])([OH:4])[OH:3].[CH2:5]([OH:11])[CH2:6][CH2:7][CH:8]([OH:10])[CH3:9].[CH2:12]([OH:18])[C:13]1[O:17][CH:16]=[CH:15][CH:14]=1 |f:0.1,4.5|
|
Inputs
Step One
|
Name
|
1,4-pentanediol carbonate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(O)(O)=O.C(CCC(C)O)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CO1)O
|
Step Two
[Compound]
|
Name
|
oxide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
[Compound]
|
Name
|
ester
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
mixing uniformly
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distilling the reaction product
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(OCC1=CC=CO1)(OCC1=CC=CO1)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(O)(O)=O.C(CCC(C)O)O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CO1)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
